Cas no 38792-89-1 (4-Pentylcyclohexanecarboxylic acid)

• Product Name: 4-Pentylcyclohexanecarboxylic acid
• CAS No: 38792-89-1
• MF: C₁₂H₂₂O₂
• MW: 198.3019
• MDL: MFCD00466238
• CID: 306795
• PubChem ID: 253659870
• Update Time: 2025-05-23

4-Pentylcyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-n-Pentylcyclohexane carboxylic acid
• 4-Pentylcyclohexanecarboxylic Acid (cis- and trans- mixture)
• 4-pentylcyclohexane-1-carboxylic acid
• 4-Pentylcyclohexanecarboxylic Acid
• 1-CYCLOHEXYLPENTANE
• 4-pentyl-cyclohexanecarboxylicaci
• 4-trans-n-pentylcyclohexanecarboxylic acid
• 4-trans-pentylcyclohexane-1-carboxylic acid
• AMYLCYCLOHEXANE
• N-AMYLCYCLOHEXANE
• PENTYLCYCLOHEXANE
• trans 4-pentylcyclohexane-1-carboxylic acid
• trans-4-n-pentylcyclohexa
• trans-4-n-pentyl-cyclohexanecarboxylic acid
• trans-4-pentylcyclohexane-1-carboxylic acid
• trans-4-Pentylcyclohexyl-1-carboxylic acid
• 4-Amylcyclohexanecarboxylic Acid (cis- and trans- mixture)
• trans-4-Pentylcyclohexanecarboxylic acid
• trans-4-n-Pentylcyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 4-pentyl-
• trans-4-Amylcyclohexanecarboxylic Acid
• Cyclohexanecarboxylic acid, 4-pentyl-, trans-
• S86CWG6K6Q
• MLS000084664
• 4-amylcyclohexanecarboxylic acid
• RVLAXPQGTRTHEV-XYPYZODXSA-N
• RVLAXPQGTRTHEV-UHFFFAOYSA-N
• SMR0000
• SMR000019012
• (1s,4r)
• UNII-S86CWG6K6Q
• SCHEMBL503716
• para-n-pentyl-transcyclohexanoic acid
• (1s,4r)-4-pentylcyclohexanecarboxylic acid
• ZLI-1153
• (1s,4r)-4-pentylcyclohexane-1-carboxylic acid
• HMS2371M23
• CCG-103190
• 12N-117
• 4-pentylcyclohexane carboxylic acid
• NSC173074
• ZLI 1153
• NSC-173074
• trans-4-pentyl-cyclohexane-carboxylic acid
• MFCD00009964
• InChI=1/C12H22O2/c1-2-3-4-5-10-6-8-11(9-7-10)12(13)14/h10-11H,2-9H2,1H3,(H,13,14)
• RVLAXPQGTRTHEV-UHFFFAOYSA-
• CS-0147104
• BBL019034
• SCHEMBL2526487
• DTXSID10192061
• 4-Pentylcyclohexanecarboxylic acid #
• F16764
• P0944
• EN300-6746317
• Trans-4-pentylcyclohexyl carboxylic acid
• DA-20318
• 38792-89-1
• DTXSID501275671
• trans-4-pentylcyclohexanecarboxlic acid
• cid_98882
• trans-4-pentylcyclohexane carboxylic acid
• Trans-4-n-pentylcyclohexane carboxylic acid
• trans-4-Pentylcyclohexanecarboxylic acid, 97%
• 4-pentyl-1-cyclohexanecarboxylic acid
• PS-8239
• SCHEMBL503717
• 4-Pentyl-cyclohexanecarboxylic acid
• AKOS015839695
• trans-4-pentylcyclohexylcarboxylic acid
• 4-pentylcyclohexanecarboxylicacid
• REGID_for_CID_98882
• trans-4-n-pentylcyclohexane-1-carboxylic acid
• D82007
• CHEMBL1375979
• SR-01000389504-1
• NSC 173074
• MFCD00466238
• STL169351
• 4-Pentylcyclohexylcarboxylic acid
• ALBB-020762
• AKOS001483408
• SR-01000389504
• BDBM35384
• 38289-29-1
• 4-Pentylcyclohexanecarboxylic acid

• MDL： MFCD00466238
• Inchi： 1S/C12H22O2/c1-2-3-4-5-10-6-8-11(9-7-10)12(13)14/h10-11H,2-9H2,1H3,(H,13,14)
• InChI Key： RVLAXPQGTRTHEV-UHFFFAOYSA-N
• SMILES： O([H])C(C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.96
• Melting Point: 55-59°C
• Boiling Point: 304.6±10.0 °C at 760 mmHg
• Flash Point: 147.4±13.7 °C
• Refractive Index: 1.46
• PSA: 37.3
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-Pentylcyclohexanecarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• RTECS：GU8622500
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 4-Pentylcyclohexanecarboxylic acid

Introduction to 4-Pentylcyclohexanecarboxylic acid (CAS No. 38792-89-1)

4-Pentylcyclohexanecarboxylic acid, identified by its Chemical Abstracts Service (CAS) number 38792-89-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by a cyclohexane ring substituted with a pentyl group and terminated with a carboxylic acid functional group, has garnered attention due to its structural versatility and potential applications in drug development and material science.

The molecular structure of 4-Pentylcyclohexanecarboxylic acid consists of a saturated hydrocarbon ring (cyclohexane) with an attached pentyl side chain and a carboxylic acid moiety at the fourth carbon position. This configuration imparts unique physicochemical properties, including moderate solubility in organic solvents and moderate polarity, making it a valuable intermediate in synthetic chemistry. The presence of the carboxylic acid group allows for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, 4-Pentylcyclohexanecarboxylic acid has been explored in various research domains, particularly in the development of bioactive molecules. Its structural framework resembles that of some natural products and pharmaceuticals, suggesting potential applications in medicinal chemistry. For instance, derivatives of this compound have been investigated for their inhibitory effects on certain enzymes and their ability to modulate biological pathways relevant to inflammation and pain management.

One of the most compelling aspects of 4-Pentylcyclohexanecarboxylic acid is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to create novel heterocyclic structures, which are often key components in drug candidates. The cyclohexane ring provides a stable scaffold, while the pentyl group and carboxylic acid can be modified to enhance specific interactions with biological targets. This flexibility has made 4-Pentylcyclohexanecarboxylic acid a popular choice for medicinal chemists seeking to develop innovative therapeutic agents.

Recent studies have also highlighted the compound's potential in material science applications. The unique combination of hydrophobic and hydrophilic regions in its structure makes it suitable for use in polymer chemistry and as an additive in coatings and adhesives. Additionally, its stability under various conditions suggests that it could be employed in industrial processes where chemical integrity is paramount.

The synthesis of 4-Pentylcyclohexanecarboxylic acid typically involves multi-step organic reactions, starting from readily available precursors such as cyclohexanone and pentyl halides. Advances in synthetic methodologies have improved the efficiency and yield of these processes, making large-scale production more feasible. This accessibility is crucial for both academic research and industrial applications.

In conclusion, 4-Pentylcyclohexanecarboxylic acid (CAS No. 38792-89-1) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical research, while its stability and reactivity also open doors for innovative applications in material science. As research continues to uncover new possibilities for this molecule, its importance is likely to grow further.